Cas no 685542-71-6 (3-Pyridinecarboxylicacid,1,6-dihydro-4-hydroxy-5-nitro-6-oxo-(9CI))

• Product Name: 3-Pyridinecarboxylicacid,1,6-dihydro-4-hydroxy-5-nitro-6-oxo-(9CI)
• CAS No: 685542-71-6
• MF: C₆H₄N₂O₆
• MW: 200.105761528015
• CID: 1020697
• PubChem ID: 54676838
• Update Time: 2025-07-11

3-Pyridinecarboxylicacid,1,6-dihydro-4-hydroxy-5-nitro-6-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,1,6-dihydro-4-hydroxy-5-nitro-6-oxo-(9CI)
• 4,6-Dihydroxy-5-nitro-nicotinsaeure
• MB21833
• 6-Hydroxy-5-nitro-4-oxo-1,4-dihydropyridine-3-carboxylicacid
• 6-Hydroxy-5-nitro-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• 685542-71-6

• Inchi： 1S/C6H4N2O6/c9-4-2(6(11)12)1-7-5(10)3(4)8(13)14/h1H,(H,11,12)(H2,7,9,10)
• InChI Key： QJWDJGWGMBFKGA-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC=C1C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.00700
• Monoisotopic Mass: 200.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 136.47000
• LogP: 0.62240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids